Cas no 94071-22-4 (Tetradecanoic acid,2-decyl-3-hydroxy-, methyl ester)

• Product Name: Tetradecanoic acid,2-decyl-3-hydroxy-, methyl ester
• CAS No: 94071-22-4
• MF: C₂₅H₅₀O₃
• MW: 398.662708759308
• CID: 807006
• PubChem ID: 3023396
• Update Time: 2025-04-19

Tetradecanoic acid,2-decyl-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid,2-decyl-3-hydroxy-, methyl ester
• methyl 2-decyl-3-hydroxytetradecanoate
• 94071-22-4
• NS00062724
• DTXSID30916584
• EINECS 301-823-0

• Inchi： 1S/C25H50O3/c1-4-6-8-10-12-14-16-18-20-22-24(26)23(25(27)28-3)21-19-17-15-13-11-9-7-5-2/h23-24,26H,4-22H2,1-3H3
• InChI Key： WENUEWXDPUUADB-UHFFFAOYSA-N
• SMILES： OC(CCCCCCCCCCC)C(C(=O)OC)CCCCCCCCCC

Computed Properties

• Exact Mass: 398.376
• Monoisotopic Mass: 398.376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 22
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.9
• Boiling Point: 492.9°Cat760mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.459